4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine

• IUPAC Name: 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine
• InChI: InChI=1S/C18H23BrN6/c1-3-15-12(2)22-16(13-4-5-13)23-17(15)24-6-8-25(9-7-24)18-20-10-14(19)11-21-18/h10-11,13H,3-9H2,1-2H3
• InChI Key: OFCVEZQKGDGJSE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Br)C4CC4)C
• Molecular Formula: C18H23BrN6
• Molecular Weight: 403.3 g/mol
• CAS No.: 2640846-63-3

Description

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine (Registry Number: 2640846-63-3) is a pyrimidine derivative featuring a brominated pyrimidinyl-piperazine core with cyclopropyl, ethyl, and methyl substituents . The compound’s structure combines a piperazine linker, which enhances solubility and bioavailability, with a bromine atom at the 5-position of the pyrimidine ring. The cyclopropyl group may confer metabolic stability by reducing ring strain compared to larger cycloalkyl substituents, while the ethyl and methyl groups contribute to lipophilicity and steric bulk .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents/Features	Molecular Weight*	Potential Applications/Properties
Target Compound : 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-cyclopropyl-5-ethyl-6-methylpyrimidine	Bromine, piperazine, cyclopropyl, ethyl, methyl	~446.3 g/mol	Kinase inhibition (hypothesized), nucleophilic substitution reactivity
Analog 1 : Methyl 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl)pyrimidine-5-carboxylate	Fluorophenyl, isopropyl, methylsulfonyl, carboxylate ester	~395.4 g/mol	Crystallography studies (confirmed), antibacterial/antiviral activity (speculative)
Analog 2 : 3-[4-[(5-cyclopropyl-1H-pyrazol-3-yl)amino]-5-methyl-pyrimidin-2-yl]benzenesulfonamide	Sulfonamide, pyrazolylamino, cyclopropyl, methyl	~412.4 g/mol	Enzyme inhibition (e.g., carbonic anhydrase), anti-inflammatory applications (speculative)

*Molecular weights calculated based on structural formulae.

Key Findings:

Substituent-Driven Reactivity :

• The bromine in the target compound distinguishes it from Analog 1 (fluorine) and Analog 2 (sulfonamide). Bromine’s larger atomic radius and polarizability may enhance electrophilic reactivity compared to fluorine, which is more electronegative but less reactive in substitution reactions .
• The piperazine linker in the target compound improves aqueous solubility relative to Analog 1’s methylsulfonyl and carboxylate ester groups, which are more lipophilic .

However, Analog 2’s sulfonamide group could enable hydrogen bonding with enzyme active sites, a feature absent in the target compound . Analog 1’s methylsulfonyl and fluorophenyl groups are associated with enhanced membrane permeability and tyrosine kinase inhibition in other studies, but these functionalities are absent in the target compound .

Physicochemical Properties :

• The target compound’s higher molecular weight (~446 g/mol) compared to analogs (~395–412 g/mol) may limit blood-brain barrier penetration but could improve binding affinity in peripheral tissues.